Cas no 25747-40-4 (2-Butenoic acid,4-amino-)

2-Butenoic acid,4-amino- structure
2-Butenoic acid,4-amino- structure
Product Name:2-Butenoic acid,4-amino-
CAS No:25747-40-4
MF:C4H7NO2
MW:101.103881120682
CID:264931
PubChem ID:5310987
Update Time:2025-04-19

2-Butenoic acid,4-amino- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4-amino-
    • Tox21_501145
    • Tox21_110902_1
    • Tox21_110902
    • DTXCID6025648
    • Spectrum5_001675
    • CHEMBL33086
    • NCGC00024485-07
    • SPECTRUM1502123
    • AT40253
    • (E)-4-aminobut-2-enoic acid
    • NCGC00024485-04
    • BDBM50087271
    • Lopac0_001145
    • NCGC00024485-02
    • NCGC00024485-08
    • 2-Butenoic acid, 4-amino-
    • HY-100800
    • 38090-53-8
    • NCGC00261830-01
    • EN300-1448586
    • EN300-188085
    • SR-01000075646
    • BPBio1_000683
    • 4 Aminocrotonic Acid
    • CCG-39246
    • trans-4-Aminocrotonic acid
    • 4-trans-Aminocrotonic acid
    • DTXSID8045648
    • SR-01000075646-1
    • (E)-4-Amino-2-butenoic acid
    • (2E)-4-AMINOBUT-2-ENOIC ACID
    • NCGC00024485-03
    • BSPBio_002528
    • PDSP1_000613
    • AKOS022632601
    • T 1694
    • TACA
    • S2R6R1I2MP
    • NCGC00024485-05
    • (E)-4-amino-but-2-enoic acid
    • NCGC00024485-06
    • 2-Butenoic acid, 4-amino-, (2E)-
    • UNII-S2R6R1I2MP
    • LP01145
    • TRANS-4-AMINOCROTONICACID
    • HMS3263F11
    • NCGC00024485-11
    • CS-0020447
    • SCHEMBL232135
    • 4-aminocrotonic acid
    • MS-22730
    • Biomol-NT_000233
    • EU-0101145
    • SCHEMBL489325
    • SDCCGSBI-0051112.P002
    • 4-Amino-but-2-enoic acid
    • 4-aminobut-2-enoic acid
    • PDSP2_000610
    • CAS-38090-53-8
    • t-4-AMINOCROTONIC ACID (TACA)
    • (E)-4-Amino-but-2-enoic acid (TACA)
    • SR-01000075646-3
    • 25747-40-4
    • TACA; trans-4-Amino-2-butenoic Acid, trans-4-Aminocrotonic Acid; (E)-4-Amino-2-butenoic Acid; (2E)-4-Amino-2-butenoic Acid;
    • DA-78157
    • Inchi: 1S/C4H7NO2/c5-3-1-2-4(6)7/h1-2H,3,5H2,(H,6,7)/b2-1+
    • InChI Key: FMKJUUQOYOHLTF-OWOJBTEDSA-N
    • SMILES: OC(/C=C/CN)=O

Computed Properties

  • Exact Mass: 101.048
  • Monoisotopic Mass: 101.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -3.2

Experimental Properties

  • Color/Form: White solid
  • Density: 1.169
  • Boiling Point: 300.4°Cat760mmHg
  • Flash Point: 135.5°C
  • Refractive Index: 1.507
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